Cas no 64723-18-8 (Polyaspartic acid Potassium salt)

• Product Name: Polyaspartic acid Potassium salt
• CAS No: 64723-18-8
• MF: C₄H₅K₂NO₄
• MW: 209.283403158188
• CID: 1682649
• PubChem ID: 6454950
• Update Time: 2025-05-19

Polyaspartic acid Potassium salt Chemical and Physical Properties

Names and Identifiers

• Polyaspartic acid Potassium salt
• L-Aspartic acid homopolymer potassium salt
• 7259-25-8
• 2001-89-0
• Potassium (S)-2-aminosuccinate
• Potassium L-aspartate
• Aspartic acid potassium salt
• KALIUM L-ASPARTATE
• L-Aspartic acid, dipotassium salt
• Q27266312
• KALIUM L-ASPARTATE [WHO-DD]
• L-Aspartic acid, potassium salt
• L-ASPARTIC ACID, POTASSIUM SALT (1:2)
• EINECS 237-814-2
• K-Flebo
• Dipotassium aspartate
• 64723-18-8
• SCHEMBL50776
• L-Aspartic acid, potassium salt (1:?)
• Dipotassium L-aspartate
• Asp(OK)-OK
• ASPARTIC ACID, POTASSIUM SALT, L-
• L-Aspartate dipotassium salt
• Aspartic acid, dipotassium salt, L-
• Aspara K
• EINECS 217-892-4
• dipotassium;(2S)-2-aminobutanedioate
• Aspartic Acid, Dipotassium Salt
• AKOS015899584
• DTXSID50891147
• 74X989P9A6
• 1115-63-5
• UNII-74X989P9A6
• 14007-45-5
• Potassium aspartate
• Aspartic acid, potassium salt
• DIPOTASSIUM ASPARTATE ANHYDROUS

• Inchi： 1S/C4H7NO4.2K/c5-2(4(8)9)1-3(6)7;;/h2H,1,5H2,(H,6,7)(H,8,9);;/q;2*+1/p-2/t2-;;/m0../s1
• InChI Key： IKALZAKZWHFNIC-JIZZDEOASA-L
• SMILES： [K+].[K+].[O-]C([C@H](CC(=O)[O-])N)=O

Computed Properties

• Exact Mass: 208.94927061g/mol
• Monoisotopic Mass: 208.94927061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Polyaspartic acid Potassium salt

Potassium Salt of Polyaspartic Acid (CAS No. 64723-18-8): An Overview of Its Properties, Applications, and Recent Research

Polyaspartic acid potassium salt (CAS No. 64723-18-8) is a versatile and environmentally friendly compound that has gained significant attention in various fields, including water treatment, agriculture, and pharmaceuticals. This article provides a comprehensive overview of its properties, applications, and the latest research findings.

Polyaspartic acid potassium salt is a water-soluble polymer derived from the natural amino acid aspartic acid. It is characterized by its high molecular weight and excellent chelating properties, making it an effective complexing agent for metal ions. The potassium salt form enhances its solubility and stability in aqueous solutions, which is crucial for many industrial applications.

In terms of chemical structure, Polyaspartic acid potassium salt consists of repeating units of aspartic acid residues linked by peptide bonds. The presence of carboxyl groups (-COOH) and amine groups (-NH2) in the polymer chain allows it to form stable complexes with various metal ions, such as calcium (Ca²⁺), magnesium (Mg²⁺), and iron (Fe³⁺). This property makes it highly effective in water treatment processes for removing heavy metals and improving water quality.

One of the key applications of Polyaspartic acid potassium salt is in water treatment. It acts as a scale inhibitor by preventing the formation of calcium carbonate (CaCO₃) and other mineral deposits in water systems. This is particularly important in industrial cooling towers, boilers, and reverse osmosis systems where scale formation can lead to reduced efficiency and increased maintenance costs. Recent studies have shown that Polyaspartic acid potassium salt can effectively reduce scaling by up to 90% when used at optimal concentrations.

In agriculture, Polyaspartic acid potassium salt is used as a soil conditioner and fertilizer enhancer. Its ability to chelate nutrients such as phosphorus (P) and potassium (K) ensures their availability to plants over an extended period. This results in improved crop yields and reduced nutrient leaching into groundwater. A study published in the Journal of Agricultural Science demonstrated that the use of Polyaspartic acid potassium salt increased tomato yields by 15% compared to conventional fertilizers.

The pharmaceutical industry has also recognized the potential of Polyaspartic acid potassium salt. Its biocompatibility and non-toxicity make it suitable for use in drug delivery systems. Research has shown that it can be used to enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy. A recent study published in the International Journal of Pharmaceutics explored the use of Polyaspartic acid potassium salt as a carrier for antiviral drugs, demonstrating significant improvements in drug stability and release kinetics.

Beyond its primary applications, Polyaspartic acid potassium salt has shown promise in environmental remediation. Its ability to sequester heavy metals from contaminated soils and water bodies makes it a valuable tool in environmental restoration efforts. A study conducted by researchers at the University of California found that Polyaspartic acid potassium salt could remove up to 80% of lead (Pb) from contaminated soil within 48 hours.

The safety profile of Polyaspartic acid potassium salt is another important aspect that contributes to its widespread use. Extensive toxicological studies have confirmed its low toxicity and biodegradability, making it an environmentally friendly alternative to traditional chemicals. This aligns with global efforts to reduce the environmental impact of industrial processes.

In conclusion, Polyaspartic acid potassium salt (CAS No. 64723-18-8) is a multifunctional compound with a wide range of applications across various industries. Its unique properties, including high chelating capacity, biocompatibility, and environmental friendliness, make it an attractive choice for water treatment, agriculture, pharmaceuticals, and environmental remediation. Ongoing research continues to uncover new applications and optimize its performance in existing uses.